Cc1nnsc1C(=N)NO
Overview
Description
Cc1nnsc1C(=N)NO is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is a member of the thiazole family and has a molecular formula of C6H5N3OS.
Scientific Research Applications
Advancements in Chemistry and Biochemistry
- The countercurrent separation technique, as discussed in studies on natural product separation, showcases a method that could be utilized for purifying or isolating specific compounds like "Cc1nnsc1C(=N)NO" from complex mixtures. This technique is crucial for natural product research and drug discovery, highlighting the importance of sophisticated separation technologies in identifying and studying new chemical entities (Friesen et al., 2015).
Molecular Biology and Genetic Engineering
- The use of CRISPR/Cas9 technology for targeted gene disruption, as seen in stem cell research, represents a cutting-edge approach that could theoretically be applied to modify biological systems to study the effects of specific chemicals or to produce chemicals of interest. This technology offers a powerful tool for directly manipulating genetic material, with implications for understanding disease mechanisms and developing novel therapeutics (Kang et al., 2015).
Environmental Chemistry and Green Chemistry
- The green chemistry approach to carbon capture and utilization (CCU) outlines strategies for reducing carbon dioxide emissions and harnessing CO2 for useful products. This perspective is relevant for considering how chemicals like "Cc1nnsc1C(=N)NO" might be designed or utilized in environmentally sustainable processes, contributing to efforts against climate change (Leclaire & Heldebrant, 2018).
Drug Discovery and Development
- Stem cell technology , particularly the creation and use of induced pluripotent stem cells (iPSCs), has opened new avenues for drug discovery, disease modeling, and personalized medicine. Research on the differentiation and potential therapeutic applications of iPSCs provides a framework for investigating how specific compounds can influence cellular functions and disease outcomes (Hockemeyer & Jaenisch, 2016).
properties
IUPAC Name |
N'-hydroxy-4-methylthiadiazole-5-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4OS/c1-2-3(4(5)7-9)10-8-6-2/h9H,1H3,(H2,5,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUIHLNVITGSTHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cc1nnsc1C(=N)NO | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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